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Introduction

Tungsten tetrachloride (WCla) is a dark gray to black crystalline solid.[1] It is a covalent
compound used in various fields, including as a catalyst and as a precursor for the synthesis of
other tungsten-containing materials.[2] Due to its high reactivity, particularly with water and
moisture, tungsten tetrachloride presents significant hazards and requires careful handling.[2]
This guide provides an in-depth overview of the known hazards and toxicity of tungsten
tetrachloride, compiled from available safety data and toxicological information.

Physicochemical Properties

A summary of the key physicochemical properties of tungsten tetrachloride is presented in
Table 1. Understanding these properties is crucial for safe handling and storage.

Table 1: Physicochemical Properties of Tungsten Tetrachloride
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Property Value Reference(s)
Chemical Formula WCla [1]

Molecular Weight 325.65 g/mol [1]
Appearance Dark gray to black powder or o

crystals

Melting Point Decomposes [3]

Boiling Point 338.99 °C (estimate) [3]

Density 4.624 g/lcm3 [3]

Solubility Reacts with water [2][4]

Hazards and Toxicity

The primary hazard associated with tungsten tetrachloride is its high reactivity, particularly with
water. Upon contact with moisture, it hydrolyzes to form tungsten oxides and hydrochloric acid
(HCI), a toxic and corrosive gas.[2][4] This reaction is vigorous and can lead to the release of
toxic fumes.[2][5]

Summary of Hazards

Tungsten tetrachloride is classified as a hazardous substance.[6] The key hazards are
summarized in Table 2.

Table 2: Hazard Classification of Tungsten Tetrachloride
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e .. GHS Hazard
Hazard Classification Reference(s)
Statement(s)
) H314: Causes severe
Skin ]
) o Category 1B skin burns and eye [7]
Corrosion/Irritation
damage
Serious Eye H318: Causes serious
o Category 1 [8]
Damage/Eye Irritation eye damage
o ] H302: Harmful if
Acute Toxicity (Oral) Harmful if swallowed [9]
swallowed
Specific target organ
toxicity — Single May cause respiratory  H335: May cause (10]

exposure (Respiratory

tract irritation)

irritation

respiratory irritation

Toxicological Data

Specific quantitative toxicological data, such as LD50 (median lethal dose) or LC50 (median

lethal concentration) values for tungsten tetrachloride, are not readily available in the public

domain. The available information is largely qualitative, focusing on the corrosive and irritant

nature of the compound and its hydrolysis products. For comparison, the oral LD50 for the

related compound, tungsten hexachloride (WCls), has been reported as 1.08 g/kg in mice and

1.8 g/kg in rats.[4]

The toxicity of tungsten tetrachloride is primarily attributed to its rapid hydrolysis to hydrochloric

acid. Ingestion, inhalation, or skin contact will lead to severe chemical burns.[6]

 Ingestion: Causes severe chemical burns to the oral cavity and gastrointestinal tract.[6]

Symptoms of tungsten poisoning, in general, can include diarrhea, respiratory distress, and

circulatory collapse.[6]

¢ Inhalation: Causes chemical burns to the respiratory tract and may lead to respiratory

irritation, coughing, choking, and mucous membrane damage.[4][6] Inhalation of high

concentrations of hydrogen chloride fumes can be fatal.[6]
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o Skin Contact: Causes severe chemical burns, which may be deep and slow to heal.[6]

o Eye Contact: Causes severe eye damage, including burns and potential blindness.[4][6]

Chronic Health Effects

Long-term exposure to tungsten tetrachloride or its acidic hydrolysis products may lead to
chronic health issues. Repeated or prolonged exposure to acids can result in dental erosion
and irritation of the airways, potentially leading to respiratory diseases.[6] Limited evidence
suggests that long-term occupational exposure may have cumulative health effects.[6] The
carcinogenicity of tungsten tetrachloride has not been established.[11]

Mechanism of Toxicity

The primary mechanism of toxicity for tungsten tetrachloride is its rapid and exothermic
reaction with water, leading to the formation of hydrochloric acid and tungsten oxides.[2][4] The
generated hydrochloric acid is a strong corrosive agent that causes immediate and severe
damage to biological tissues upon contact.

Figure 1: Hazard pathway of Tungsten Tetrachloride.

Experimental Protocols for Toxicity Assessment

While specific experimental protocols for tungsten tetrachloride toxicity are not available in the
cited literature, standard methodologies, such as those outlined by the Organisation for
Economic Co-operation and Development (OECD), would be employed to assess its toxicity.

Acute Oral Toxicity - Fixed Dose Procedure (OECD
Guideline 420)

This method is designed to assess the acute oral toxicity of a substance. The general workflow
is as follows:
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Figure 2: Workflow for Acute Oral Toxicity Testing.

Methodology:

¢ Sighting Study: An initial study with a small number of animals is conducted to determine the
appropriate starting dose for the main study.[12]
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» Dosing: A group of animals, typically fasted female rats, are administered a single oral dose
of the test substance.[12] The doses are selected from a series of fixed levels (5, 50, 300,
and 2000 mg/kg).[12]

o Observation: The animals are observed for a period of 14 days for signs of toxicity, including
changes in behavior, body weight, and mortality.[12]

o Dose Adjustment: Depending on the outcome at a particular dose level, the next group of
animals is dosed at a higher or lower fixed dose.[12]

» Necropsy: At the end of the observation period, all surviving animals are euthanized and a
gross necropsy is performed to identify any treatment-related abnormalities.[12]

Skin Corrosion/irritation (OECD Guideline 404)

This test determines the potential of a substance to cause skin corrosion or irritation. A small
amount of the test substance is applied to the shaved skin of an animal (typically a rabbit) for a
defined period. The skin is then observed for signs of erythema (redness) and edema (swelling)
at specified intervals.

Eye Corrosion/irritation (OECD Guideline 405)

This test evaluates the potential of a substance to cause serious eye damage or irritation. A
small amount of the test substance is instilled into the conjunctival sac of one eye of an animal
(typically a rabbit). The eye is then examined for signs of corneal opacity, iritis, conjunctival
redness, and chemosis (swelling) at various time points.

Handling and Safety Precautions

Given its hazardous nature, strict safety protocols must be followed when handling tungsten
tetrachloride.

e Engineering Controls: Work should be conducted in a well-ventilated area, preferably in a
fume hood, to avoid inhalation of dust and fumes.[11]

o Personal Protective Equipment (PPE):

o Eye/Face Protection: Chemical safety goggles and a face shield are mandatory.[7][11]
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o Skin Protection: Wear appropriate chemical-resistant gloves and protective clothing to
prevent skin contact.[7][13]

o Respiratory Protection: If there is a risk of inhalation, a NIOSH-approved respirator should
be used.[11][13]

» Handling: Avoid all personal contact, including inhalation.[6] Avoid generating dust.[11]
Handle and store under an inert gas, such as argon, to prevent reaction with air and
moisture.[11]

o Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container.[10][11] Keep
away from water and moisture.[11] Do not use aluminum or galvanized containers.[6]

First Aid Measures

In case of exposure to tungsten tetrachloride, immediate medical attention is required.

 Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. If breathing is difficult, give oxygen. Seek immediate medical attention.[7][14]

» Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.[7][14]

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Seek
immediate medical attention.[7][14]

e Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[7][14]

Conclusion

Tungsten tetrachloride is a highly reactive and corrosive compound that poses significant
health risks. Its toxicity is primarily driven by its rapid hydrolysis in the presence of moisture to
form hydrochloric acid. While specific quantitative toxicological data for tungsten tetrachloride is
limited, the severe corrosive effects on the skin, eyes, and respiratory and gastrointestinal
tracts are well-established. Researchers, scientists, and drug development professionals must
handle this compound with extreme caution, adhering to strict safety protocols to minimize the
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risk of exposure and injury. Further research is needed to fully characterize the toxicological
profile of tungsten tetrachloride, including its potential for chronic toxicity and carcinogenicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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comprehensive-technical-guide-to-its-hazards-and-toxicity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b15747763/docs#tungsten-tetrachloride-a-comprehensive-technical-guide-to-its-hazards-and-toxicity
https://www.benchchem.com/product/b15747763/docs#tungsten-tetrachloride-a-comprehensive-technical-guide-to-its-hazards-and-toxicity
https://www.benchchem.com/product/b15747763?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15747763?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

